Cas no 35354-29-1 (3,5-Diacetoxybenzoic acid)

3,5-Diacetoxybenzoic acid structure
3,5-Diacetoxybenzoic acid structure
3,5-Diacetoxybenzoic acid
35354-29-1
C11H10O6
238.1935
MFCD00017591
89146
87569228

3,5-Diacetoxybenzoic acid Properties

Names and Identifiers

    • 3,5-Diacetoxybenzoic acid
    • 3,5-bis(acetyloxy)Benzoic acid
    • 3,5-diacetyloxybenzoic acid
    • 3,5-Diacetoxy-benzoesaeure
    • 3,5-diacetoxy-benzoic acid
    • 3.5-Diacetoxibenzoesaeure
    • SCHEMBL417129
    • Benzoic acid, 3,5-bis(acetyloxy)-
    • D2844
    • Maybridge1_004330
    • PS-7618
    • Oprea1_191803
    • SB36791
    • A822746
    • DTXSID50337196
    • 35354-29-1
    • 3,5-Diacethoxybenzoic acid
    • 3.5-diacetoxybenzoic Acid
    • 3,5-Bis(acetyloxy)benzoic acid #
    • a-Resorcylic acid, diacetate
    • MFCD00017591
    • AMY23978
    • InChI=1/C11H10O6/c1-6(12)16-9-3-8(11(14)15)4-10(5-9)17-7(2)13/h3-5H,1-2H3,(H,14,15)
    • FT-0614487
    • STR04785
    • AKOS005614430
    • 3,5-Diacetoxy Benzoic Acid
    • QBTDQJMLMVEUTQ-UHFFFAOYSA-
    • 3,5-diacetyloxybezoic acid
    • 145087-21-4
    • HMS553M20
    • STK894907
    • SY050096
    • +Expand
    • MFCD00017591
    • QBTDQJMLMVEUTQ-UHFFFAOYSA-N
    • InChI=1S/C11H10O6/c1-6(12)16-9-3-8(11(14)15)4-10(5-9)17-7(2)13/h3-5H,1-2H3,(H,14,15)
    • CC(=O)OC1=CC(=CC(=C1)C(=O)O)OC(=O)C
    • 2741728

Computed Properties

  • 238.04800
  • 1
  • 6
  • 5
  • 238.04773803g/mol
  • 17
  • 300
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • nothing
  • nothing
  • 0
  • 89.9Ų

Experimental Properties

  • 1.23540
  • 89.90000
  • 1.543
  • 408.4±35.0 °C at 760 mmHg
  • 159.0 to 163.0 deg-C
  • 160.4±19.4 °C
  • Very slightly soluble (0.6 g/l) (25 º C),
  • solid
  • Uncertain
  • 1.344±0.06 g/cm3 (20 ºC 760 Torr),

3,5-Diacetoxybenzoic acid Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AI48711-5g
3,5-Diacetoxybenzoic acid
35354-29-1 98
5g
$67.00 2024-04-20
Aaron
AR00I7PV-100mg
Benzoic acid, 3,5-bis(acetyloxy)-
35354-29-1 96%
100mg
$5.00
abcr
AB179693-1g
3,5-Diacetoxybenzoic acid, 97%; .
35354-29-1 97%
1g
€81.90
Alichem
A019064539-10g
3,5-Diacethoxybenzoic acid
35354-29-1 97%
10g
$167.20 2023-09-02
Ambeed
A183315-1g
3,5-Diacetoxybenzoic acid
35354-29-1 98%
1g
$21.0
Apollo Scientific
OR11278-1g
3,5-Diacetoxybenzoic acid
35354-29-1
1g
£10.00 2024-07-28
Chemenu
CM157218-25g
3,5-Diacetoxybenzoic acid
35354-29-1 95+%
25g
$371
City Chemical
1692CC-5GM
3,5-Diacetoxybenzoic Acid
35354-29-1 98.00%
5gm
$792.36 2023-09-19
Cooke Chemical
A3291812-1G
3,5-Diacetoxybenzoic acid
35354-29-1 98%
1g
RMB 150.40 2023-09-07
Crysdot LLC
CD12079782-1g
3,5-Diacetoxybenzoic acid
35354-29-1 97%
1g
$55 2024-07-24

3,5-Diacetoxybenzoic acid Synthesis

3,5-Diacetoxybenzoic acid Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:35354-29-1)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:35354-29-1)
TANG SI LEI
15026964105
2881489226@qq.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:35354-29-1)3,5-Diacetoxybenzoic acid
A822746
99%
100g
517.0